Cas no 2172497-49-1 (5,6-di-tert-butyl 2,3,4,5,6,7-hexahydro-1H-isoindole-5,6-dicarboxylate)

• Product Name: 5,6-di-tert-butyl 2,3,4,5,6,7-hexahydro-1H-isoindole-5,6-dicarboxylate
• CAS No: 2172497-49-1
• MF: C₁₈H₂₉NO₄
• MW: 323.427165746689
• CID: 5567725
• PubChem ID: 165595945
• Update Time: 2025-05-23

5,6-di-tert-butyl 2,3,4,5,6,7-hexahydro-1H-isoindole-5,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2172497-49-1
• 5,6-di-tert-butyl 2,3,4,5,6,7-hexahydro-1H-isoindole-5,6-dicarboxylate
• EN300-1592246

• Inchi： 1S/C18H29NO4/c1-17(2,3)22-15(20)13-7-11-9-19-10-12(11)8-14(13)16(21)23-18(4,5)6/h13-14,19H,7-10H2,1-6H3
• InChI Key： LNTURBYYLHOEAA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC2CNCC=2CC1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 323.20965841g/mol
• Monoisotopic Mass: 323.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.6Ų

Additional information on 5,6-di-tert-butyl 2,3,4,5,6,7-hexahydro-1H-isoindole-5,6-dicarboxylate

5,6-Di-tert-butyl 2,3,4,5,6,7-Hexahydro-1H-Isoindole-5,6-Dicarboxylate: A Comprehensive Overview

The compound 5,6-di-tert-butyl 2,3,4,5,6,7-hexahydro-1H-isoindole-5,6-dicarboxylate (CAS No. 2172497-49-1) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of isoindoles modified with tert-butyl groups and dicarboxylate functionalities. Its structure is characterized by a bicyclic framework with six-membered rings fused together and substituted with bulky tert-butyl groups at positions 5 and 6. The dicarboxylate groups further enhance its versatility in various chemical and biological applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving strategic protection/deprotection strategies and stereo-selective reactions. The incorporation of tert-butyl groups plays a crucial role in modulating the physical properties of the molecule. These bulky substituents not only increase the molecular weight but also impart steric hindrance effects that can influence the reactivity and stability of the compound in different environments.

One of the most significant applications of 5,6-di-tert-butyl 2,3,4,5,6,7-hexahydro-1H-isoindole-5,6-dicarboxylate lies in its potential as a precursor for advanced materials. Researchers have explored its use in polymer synthesis due to its ability to form robust cross-linked networks when subjected to thermal or photochemical stimuli. The dicarboxylate groups serve as reactive sites for polymerization reactions such as polycondensation or step-growth polymerization.

In addition to its role in materials science, this compound has shown promise in drug delivery systems. The isoindole core is known for its ability to encapsulate bioactive molecules within its hydrophobic cavity. The presence of dicarboxylate groups allows for further functionalization with targeting ligands or therapeutic agents. Recent studies have demonstrated that this compound can act as a nanocarrier for poorly water-soluble drugs by enhancing their solubility and bioavailability.

The stereochemistry of 5,6-di-tert-butyl 2,3,,hexahydroisoindole dicarboxylate is another area of active research interest. The six-membered ring system exhibits a high degree of conformational flexibility due to the presence of hydrogen atoms on adjacent carbons. This flexibility allows the molecule to adopt various conformations that can influence its interaction with biological targets or other chemical species.

Furthermore,the compound's stability under various environmental conditions has been extensively studied. The tert-butyl groups provide resistance against oxidative degradation while maintaining thermal stability up to moderate temperatures. This makes it suitable for applications requiring prolonged shelf life without significant decomposition.

From an analytical standpoint,the characterization of this compound has been achieved using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy,mass spectrometry,and X-ray crystallography.These methods have provided insights into its molecular geometry,dynamic behavior,and packing interactions within crystalline solids.

In conclusion,5,,di-t-butyl hexahydroisoindole dicarboxy represents a versatile building block in modern organic synthesis.Its unique combination of structural features and functional groups opens up avenues for innovation across multiple disciplines.Ranging from advanced materials to drug delivery systems,this compound continues to be a focal point for researchers seeking novel solutions in chemistry and related fields.